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Compound of Interest

Compound Name:
4-bromo-N,3-

dimethylbenzenesulfonamide

Cat. No.: B157639 Get Quote

An In-depth Technical Guide on 4-bromo-N,3-
dimethylbenzenesulfonamide
This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-bromo-N,3-dimethylbenzenesulfonamide, targeting researchers, scientists,

and drug development professionals. This document outlines its chemical structure, key

identifiers, and physico-chemical data, alongside detailed experimental protocols for its

synthesis and purification.

Core Compound Information
4-bromo-N,3-dimethylbenzenesulfonamide is an aromatic sulfonamide compound. Its

structure features a benzene ring substituted with a bromine atom, a methyl group, and a

sulfonamide group which is further N-methylated.

Key Identifiers:

IUPAC Name: 4-bromo-N,3-dimethylbenzenesulfonamide

CAS Number: 923148-87-2[1][2]

Molecular Formula: C₉H₁₂BrNO₂S[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b157639?utm_src=pdf-interest
https://www.benchchem.com/product/b157639?utm_src=pdf-body
https://www.benchchem.com/product/b157639?utm_src=pdf-body
https://www.benchchem.com/product/b157639?utm_src=pdf-body
https://www.organic-chemistry.org/synthesis/N1S/sulfonamides.shtm
https://m.molbase.cn/baike/1580774
https://www.labcompare.com/25581-Laboratory-Chemicals/21869527-4-Bromo-N-N-3-trimethylbenzenesulfonamide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Weight: 278.17 g/mol

Physicochemical Properties
A summary of the key physical and chemical properties of 4-bromo-N,3-
dimethylbenzenesulfonamide is presented in the table below. It is important to note that

experimental data for properties such as melting and boiling points are not readily available in

public literature and would require experimental determination.

Property Value Source

Molecular Weight 278.17 g/mol Calculated

Polar Surface Area (PSA) 54.55 Å² [1][2]

LogP 3.13730 [1][2]

Physical State Solid (predicted) -

Melting Point Not available -

Boiling Point Not available -

Solubility Not available -

Synthesis and Purification
The primary synthetic route to 4-bromo-N,3-dimethylbenzenesulfonamide involves the

reaction of 4-bromo-3-methylbenzenesulfonyl chloride with methylamine. This reaction typically

proceeds with high efficiency, with reported yields around 89%.[1]
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Caption: Synthesis of 4-bromo-N,3-dimethylbenzenesulfonamide.

Experimental Protocols
Synthesis of 4-bromo-N,3-dimethylbenzenesulfonamide:

This protocol is a general procedure for the synthesis of sulfonamides from sulfonyl chlorides

and amines, adapted for the specific synthesis of 4-bromo-N,3-
dimethylbenzenesulfonamide.

Materials:

4-bromo-3-methylbenzenesulfonyl chloride (1.0 eq)

Methylamine (solution in THF or water, 2.0-3.0 eq)

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Triethylamine or pyridine (optional, as a base)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask, dissolve 4-bromo-3-methylbenzenesulfonyl chloride in anhydrous

DCM.

Cool the solution to 0 °C in an ice bath.

Slowly add methylamine solution to the stirred solution of the sulfonyl chloride. If using

methylamine hydrochloride, a base such as triethylamine (1.1-1.5 eq) should be added.

Allow the reaction mixture to warm to room temperature and stir for 1-4 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and

brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure to obtain the crude product.

Purification by Recrystallization:

Recrystallization is a common method for purifying solid organic compounds.

Procedure:

Dissolve the crude 4-bromo-N,3-dimethylbenzenesulfonamide in a minimum amount of a

suitable hot solvent (e.g., ethanol, isopropanol, or an ethanol/water mixture).

If the solution is colored, a small amount of activated charcoal can be added, and the

solution filtered while hot.

Allow the solution to cool slowly to room temperature, followed by further cooling in an ice

bath to induce crystallization.

Collect the crystals by vacuum filtration, wash with a small amount of the cold

recrystallization solvent, and dry under vacuum.

Purification by Flash Column Chromatography:

For more challenging separations, flash column chromatography can be employed.

Procedure:

Select an appropriate eluent system by TLC analysis, aiming for an Rf value of 0.2-0.4 for

the product. A common eluent system for sulfonamides is a mixture of hexanes and ethyl

acetate.
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Pack a silica gel column with the chosen eluent.

Dissolve the crude product in a minimal amount of the eluent or a more polar solvent and

load it onto the column.

Elute the column with the chosen solvent system, collecting fractions.

Monitor the fractions by TLC to identify those containing the pure product.

Combine the pure fractions and remove the solvent under reduced pressure to yield the

purified 4-bromo-N,3-dimethylbenzenesulfonamide.

Purification Workflow
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Caption: Purification methods for 4-bromo-N,3-dimethylbenzenesulfonamide.

Spectral Data
Experimental spectral data for 4-bromo-N,3-dimethylbenzenesulfonamide is not currently

available in public databases. Spectroscopic analysis (¹H NMR, ¹³C NMR, IR, and Mass

Spectrometry) would be required for the complete characterization of a synthesized sample.

Predicted spectral data can be obtained from chemical software and databases.

Biological Activity
The biological activity of 4-bromo-N,3-dimethylbenzenesulfonamide has not been

extensively studied. However, the benzenesulfonamide scaffold is a well-known

pharmacophore present in a variety of therapeutic agents. Derivatives of benzenesulfonamide

have shown a wide range of biological activities, including antibacterial, anticancer, and anti-
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inflammatory properties. Further research is needed to determine the specific biological profile

of this compound.

Safety Information
A detailed safety data sheet (SDS) for 4-bromo-N,3-dimethylbenzenesulfonamide is not

readily available. As with any chemical compound, it should be handled with appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a

well-ventilated area or fume hood. Avoid inhalation of dust and contact with skin and eyes.

This guide provides a foundational understanding of 4-bromo-N,3-
dimethylbenzenesulfonamide. Further experimental investigation is necessary to fully

characterize its physical, chemical, and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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